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Compound of Interest

Compound Name: 1-Cyclohexene-1-carboxaldehyde

Cat. No.: B073562

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Cyclohexene-1-carboxaldehyde, a versatile intermediate in organic synthesis, plays a
crucial role in the development of pharmaceuticals and other complex molecules. As an q,3-
unsaturated aldehyde, its reactivity is key to its synthetic utility; however, this reactivity also
presents challenges regarding its stability and storage. This technical guide provides an in-
depth analysis of the stability of 1-Cyclohexene-1-carboxaldehyde, outlining its degradation
pathways, recommended storage conditions, and detailed experimental protocols for stability
assessment.

Chemical Profile

Property Value

Chemical Formula C7H100

Molecular Weight 110.15 g/mol

Appearance Colorless to pale yellow liquid
Boiling Point 61 °C at 10 mmHg[1]

Density 0.966 g/mL at 25 °CJ[1]

CAS Number 1192-88-7[1]
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Stability Profile

The stability of 1-Cyclohexene-1-carboxaldehyde is influenced by several factors, primarily its
susceptibility to oxidation, polymerization, and sensitivity to environmental conditions such as
light, heat, and air.

Susceptibility to Oxidation

As with many aldehydes, 1-Cyclohexene-1-carboxaldehyde is prone to oxidation. The
primary degradation pathway is autoxidation, a free-radical chain reaction that occurs in the
presence of oxygen. This process is often initiated by exposure to light and heat and can be
catalyzed by trace metal impurities. The principal product of this oxidation is 1-Cyclohexene-1-
carboxylic acid.

Tendency for Polymerization

The conjugated system in a,-unsaturated aldehydes like 1-Cyclohexene-1-carboxaldehyde
makes them susceptible to polymerization.[2] This can be initiated by light, heat, or the
presence of acidic or basic impurities. The polymerization can lead to the formation of viscous
liquids or solid materials, reducing the purity and usability of the compound.

Sensitivity to Environmental Factors

e Air: The presence of oxygen can initiate and propagate the autoxidation process. Therefore,
minimizing exposure to air is critical for maintaining the stability of the compound.

« Light: Light, particularly UV radiation, can provide the energy to initiate free-radical reactions,
leading to both oxidation and polymerization.

o Heat: Elevated temperatures accelerate the rates of both oxidation and polymerization,
significantly reducing the shelf life of the compound.

Recommended Storage Conditions

To ensure the long-term stability and purity of 1-Cyclohexene-1-carboxaldehyde, the
following storage conditions are recommended:
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Parameter Recommendation Rationale
Store in a cool place.[3] For To minimize the rates of
Temperature related compounds, storage at  degradation reactions such as
2-8°C is recommended.[4] oxidation and polymerization.
Store under an inert o
To prevent oxidation by
Atmosphere atmosphere (e.g., argon or ] ]
) excluding atmospheric oxygen.
nitrogen).
Keep container tightly closed. To prevent exposure to air and
Container [3] Use amber glass bottles or light, which can initiate

other light-resistant containers.

degradation.

Environment

Store in a dry and well-

ventilated place.[3]

To prevent moisture absorption
and ensure a safe storage

environment.

Additives

Consider the addition of a
radical inhibitor (e.g.,
hydroquinone) for long-term

storage.

To quench free radicals and
inhibit autoxidation and

polymerization.

Degradation Pathways

The primary degradation pathways for 1-Cyclohexene-1-carboxaldehyde are autoxidation

and polymerization. A simplified representation of the autoxidation pathway is illustrated below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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